Cas no 104197-15-1 (3,5-Difluoro-4-methoxybenzonitrile)

3,5-Difluoro-4-methoxybenzonitrile is a versatile organic compound characterized by its distinct 3,5-difluoro and 4-methoxy substituents. This compound offers significant advantages due to its stability, ease of synthesis, and high purity. Its unique structure makes it a valuable building block in various chemical syntheses, particularly in pharmaceutical and agrochemical industries.
3,5-Difluoro-4-methoxybenzonitrile structure
104197-15-1 structure
Product Name:3,5-Difluoro-4-methoxybenzonitrile
CAS No:104197-15-1
MF:C8H5F2NO
MW:169.128208875656
MDL:MFCD04115912
CID:91270
PubChem ID:10583253
Update Time:2025-10-16

3,5-Difluoro-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,5-Difluoro-4-methoxybenzonitrile
    • 3,5-Difluoro-4-methoxyBenzonitrile,0.aqueoussolution
    • 2,6-Difluoro-4-Cyanoanisole
    • 4-Cyano-2,6-difluoroanisole
    • JRD-1428
    • 3,5-DIFLUORO-4-METHOXYBENZONITRILE , 0.1% AQUEOUS SOLUTION
    • 3,5-Difluoro-4-methoxybenzonitrile 99%, 0.1% aqueous solution
    • 3,5-Difluoro-4-methoxybenzonitrile/2,6-Difluoro-4-Cyanoanisole
    • 3,5-difluoro-4-methoxy-benzonitrile
    • SCHEMBL524334
    • DTXSID50442012
    • A800918
    • SY038661
    • Benzonitrile, 3,5-difluoro-4-methoxy-
    • CK2115
    • AKOS005257599
    • CS-0102653
    • FTPRNOSXVHXNSB-UHFFFAOYSA-N
    • AS-18826
    • 104197-15-1
    • MFCD04115912
    • DTXCID20392833
    • MDL： MFCD04115912
    • Inchi： 1S/C8H5F2NO/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-3H,1H3
    • InChI Key： FTPRNOSXVHXNSB-UHFFFAOYSA-N
    • SMILES： FC1C=C(C#N)C=C(C=1OC)F

Computed Properties

  • Exact Mass: 169.03400
  • Monoisotopic Mass: 169.03392
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.27
  • Melting Point: 85-87℃
  • Boiling Point: 250.6℃ at 760 mmHg
  • Flash Point: 105.4°C
  • Refractive Index: 1.485
  • PSA: 33.02000
  • LogP: 1.84508
  • Solubility: Not determined

3,5-Difluoro-4-methoxybenzonitrile Security Information

  • Hazard Statement： Toxic
  • Hazardous Material Identification： T
  • HazardClass：6.1

3,5-Difluoro-4-methoxybenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-Difluoro-4-methoxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-BW841-1g
3,5-Difluoro-4-methoxybenzonitrile
 104197-15-1 98%
1g
 ￥1134.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-BW841-200mg
3,5-Difluoro-4-methoxybenzonitrile
 104197-15-1 98%
200mg
 ￥409.0 2022-02-28
Chemenu
CM160673-10g
3,5-Difluoro-4-methoxybenzonitrile
 104197-15-1 95%
10g
 $412 2021-06-16
Chemenu
CM160673-25g
3,5-Difluoro-4-methoxybenzonitrile
 104197-15-1 95%
25g
 $759 2021-06-16
Fluorochem
033792-1g
3,5-Difluoro-4-methoxybenzonitrile
 104197-15-1 95%
1g
 ￡87.00 2022-02-28
Fluorochem
033792-5g
3,5-Difluoro-4-methoxybenzonitrile
 104197-15-1 95%
5g
 ￡176.00 2022-02-28
Fluorochem
033792-10g
3,5-Difluoro-4-methoxybenzonitrile
 104197-15-1 95%
10g
 ￡328.00 2022-02-28
Chemenu
CM160673-10g
3,5-Difluoro-4-methoxybenzonitrile
 104197-15-1 95%
10g
 $412 2022-06-14
Chemenu
CM160673-25g
3,5-Difluoro-4-methoxybenzonitrile
 104197-15-1 95%
25g
 $759 2022-06-14
abcr
AB212177-1 g
3,5-Difluoro-4-methoxybenzonitrile, 97%; .
 104197-15-1 97%
1g
 €143.20 2023-05-06

3,5-Difluoro-4-methoxybenzonitrile Production Method

3,5-Difluoro-4-methoxybenzonitrile Related Literature

Related Categories

104197-15-1 (3,5-Difluoro-4-methoxybenzonitrile) Related Products

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk